Cas no 327063-43-4 (3-(benzenesulfonyl)-1-(4-methylphenyl)-3-(thiophen-2-yl)propan-1-one)

• Product Name: 3-(benzenesulfonyl)-1-(4-methylphenyl)-3-(thiophen-2-yl)propan-1-one
• CAS No: 327063-43-4
• MF: C₂₀H₁₈O₃S₂
• MW: 370.485123157501
• CID: 5923476
• PubChem ID: 3135159
• Update Time: 2025-05-25

3-(benzenesulfonyl)-1-(4-methylphenyl)-3-(thiophen-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(phenylsulfonyl)-3-(thiophen-2-yl)-1-(p-tolyl)propan-1-one
• 3-Benzenesulfonyl-3-thiophen-2-yl-1-p-tolyl-propan-1-one
• 1-Propanone, 1-(4-methylphenyl)-3-(phenylsulfonyl)-3-(2-thienyl)-
• IDI1_010506
• MFCD02225400
• AKOS001640235
• EU-0077154
• HMS1425H21
• 3-(BENZENESULFONYL)-1-(4-METHYLPHENYL)-3-(THIOPHEN-2-YL)PROPAN-1-ONE
• 3-(benzenesulfonyl)-1-(4-methylphenyl)-3-thiophen-2-ylpropan-1-one
• SR-01000483212-1
• 327063-43-4
• SR-01000483212
• F1118-0208
• IFLab1_004751
• AKOS016245212
• 3-(benzenesulfonyl)-1-(4-methylphenyl)-3-(thiophen-2-yl)propan-1-one

• Inchi： 1S/C20H18O3S2/c1-15-9-11-16(12-10-15)18(21)14-20(19-8-5-13-24-19)25(22,23)17-6-3-2-4-7-17/h2-13,20H,14H2,1H3
• InChI Key： MQFMDJVSNAFYFS-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C=C1)(=O)CC(S(C1=CC=CC=C1)(=O)=O)C1SC=CC=1

Computed Properties

• Exact Mass: 370.06973678g/mol
• Monoisotopic Mass: 370.06973678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 591.1±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(benzenesulfonyl)-1-(4-methylphenyl)-3-(thiophen-2-yl)propan-1-one

Comprehensive Overview of 3-(Benzenesulfonyl)-1-(4-methylphenyl)-3-(thiophen-2-yl)propan-1-one (CAS No. 327063-43-4)

3-(Benzenesulfonyl)-1-(4-methylphenyl)-3-(thiophen-2-yl)propan-1-one (CAS No. 327063-43-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique combination of benzenesulfonyl, 4-methylphenyl, and thiophene moieties, making it a versatile intermediate for synthesizing complex chemical architectures. Its structural complexity and functional groups contribute to its potential applications in drug discovery, agrochemicals, and advanced material development.

The compound's CAS number 327063-43-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its synthetic pathways, physicochemical properties, and reactivity to optimize its utility. For instance, the thiophene ring in its structure is known for enhancing electronic properties, which is relevant in designing organic semiconductors or photovoltaic materials. Meanwhile, the benzenesulfonyl group may contribute to biological activity, sparking interest in medicinal chemistry.

In recent years, the demand for high-purity intermediates like 3-(benzenesulfonyl)-1-(4-methylphenyl)-3-(thiophen-2-yl)propan-1-one has surged due to advancements in targeted drug delivery and green chemistry. Environmental concerns and regulatory pressures have driven the development of sustainable synthesis methods, aligning with the principles of circular economy. This compound’s potential role in biodegradable polymers or catalysts is also under investigation, reflecting broader industry trends toward eco-friendly solutions.

From an analytical perspective, techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing CAS 327063-43-4. These methods ensure batch consistency and compliance with Good Manufacturing Practices (GMP), particularly when the compound is used in pharmaceutical applications. Furthermore, computational tools like molecular docking and QSAR modeling help predict its interactions with biological targets, accelerating drug discovery pipelines.

The compound’s nomenclature, 3-(benzenesulfonyl)-1-(4-methylphenyl)-3-(thiophen-2-yl)propan-1-one, highlights its IUPAC-standardized naming conventions, which are vital for patent filings and regulatory submissions. As intellectual property landscapes evolve, precise chemical identifiers like CAS 327063-43-4 become indispensable for avoiding litigation and ensuring commercialization success. This underscores the importance of accurate chemical databases and nomenclature standards in modern research.

Emerging applications of 3-(benzenesulfonyl)-1-(4-methylphenyl)-3-(thiophen-2-yl)propan-1-one include its exploration in neurological therapeutics and antimicrobial agents, areas where heterocyclic compounds often exhibit efficacy. The thiophene moiety, in particular, is a common pharmacophore in FDA-approved drugs, suggesting potential for repurposing or derivatization. Such innovations align with global health priorities, including combating antimicrobial resistance (AMR) and addressing neurodegenerative diseases.

In summary, 3-(benzenesulfonyl)-1-(4-methylphenyl)-3-(thiophen-2-yl)propan-1-one (CAS No. 327063-43-4) represents a multifaceted compound with promising applications across industries. Its synthesis, characterization, and utilization reflect cutting-edge trends in green chemistry, drug development, and material science, making it a subject of ongoing scientific and commercial interest.